Cas no 169126-00-5 (2-chloro-7-ethyl-quinoline-3-carbaldehyde)

2-chloro-7-ethyl-quinoline-3-carbaldehyde structure
169126-00-5 structure
Product Name:2-chloro-7-ethyl-quinoline-3-carbaldehyde
CAS No:169126-00-5
MF:C12H10ClNO
MW:219.666902065277
CID:867560
PubChem ID:17039816
Update Time:2025-04-19

2-chloro-7-ethyl-quinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-7-ethyl-quinoline-3-carbaldehyde
    • 2-chloro-7-ethylquinoline-3-carbaldehyde
    • 2-CHLORO-7-ETHYLQUINOLINE-3-CARBOXALDEHYDE
    • 3-Quinolinecarboxaldehyde,2-chloro-7-ethyl
    • Inchi: 1S/C12H10ClNO/c1-2-8-3-4-9-6-10(7-15)12(13)14-11(9)5-8/h3-7H,2H2,1H3
    • InChI Key: QJGNUBYABNVQKB-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)C=C2C=CC(=CC2=N1)CC

Computed Properties

  • Exact Mass: 219.04500
  • Monoisotopic Mass: 219.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 3.26310
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.